![molecular formula C7H7F3N2O2 B1471798 2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid CAS No. 1503968-57-7](/img/structure/B1471798.png)
2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. One approach utilizes trifluoroacetic anhydride (TFAA) as a scalable and operationally simple trifluoromethylation reagent. By employing pyridine N-oxide and photoredox catalysis , a facile decarboxylation reaction generates the CF3 radical , which then reacts with the appropriate pyrazole precursor to form the desired product . This method provides an attractive solution in terms of cost and availability.
Chemical Reactions Analysis
Scientific Research Applications
Novel Synthesis and Characterization
Divergent Cyclisations and Heterocyclic Synthesis : Smyth et al. (2007) discussed how 2-(5-amino-4-carbamoyl-1H-pyrazol-3-yl) acetic acids react with electrophiles, leading to unexpected cyclic imide products. This research highlights the compound's role in synthesizing interesting bicyclic heterocycles, showcasing its versatility in organic synthesis (Smyth, Matthews, Horton, Hursthouse, & Collins, 2007).
Regioselective Synthesis : Martins et al. (2009) explored the regioselective synthesis and bromination of pyrazolo[1,5-a]pyrimidines, indicating the compound’s utility in creating halomethylated derivatives for further chemical exploration (Martins, Scapin, Frizzo, Rosa, Bonacorso, & Zanatta, 2009).
Chemical Intermediates and Catalysis
- Key Intermediate in Herbicide Production : Yu (2002) demonstrated the synthesis of a key intermediate for herbicides, indicating its application in the agricultural sector for the development of new herbicidal compounds (Yu, 2002).
Medicinal Chemistry and Bioactive Molecules
- Synthesis of Antimicrobial Agents : Research by Kumar et al. (2012) on synthesizing new derivatives of 1,3,5-trisubstituted pyrazolines with antimicrobial activity showcases the potential of incorporating pyrazole moieties for developing novel therapeutic agents (Kumar, Meenakshi, Kumar, & Kumar, 2012).
Material Science and Coordination Chemistry
- Silver Complexes with Antitumor Activity : Pellei et al. (2023) investigated novel silver complexes derived from pyrazol-1-yl acetate ligands, demonstrating significant antitumor activity. This study reveals the compound’s application in developing new chemotherapeutic agents, particularly against small-cell lung carcinoma (SCLC) (Pellei, Santini, Bagnarelli, Caviglia, Sgarbossa, De Franco, Zancato, Marzano, & Gandin, 2023).
properties
IUPAC Name |
2-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2O2/c1-12-3-4(2-5(13)14)6(11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVBLSKFTTILISE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(F)(F)F)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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